Cas no 1021206-87-0 (N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide)

• Product Name: N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide
• CAS No: 1021206-87-0
• MF: C₂₀H₂₁Cl₂N₃O₃
• MW: 422.305042982101
• CID: 6267811
• PubChem ID: 25893205
• Update Time: 2025-05-05

N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide
• 2,4-dichloro-N-(2-(4-isobutyramidobenzamido)ethyl)benzamide
• F5226-0189
• 1021206-87-0
• 2,4-dichloro-N-[2-[[4-(2-methylpropanoylamino)benzoyl]amino]ethyl]benzamide
• AKOS024501105
• VU0637815-1

• Inchi： 1S/C20H21Cl2N3O3/c1-12(2)18(26)25-15-6-3-13(4-7-15)19(27)23-9-10-24-20(28)16-8-5-14(21)11-17(16)22/h3-8,11-12H,9-10H2,1-2H3,(H,23,27)(H,24,28)(H,25,26)
• InChI Key： IJKZOWYPCYAJQZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCNC(C1C=CC(=CC=1)NC(C(C)C)=O)=O)=O)Cl

Computed Properties

• Exact Mass: 421.0959969g/mol
• Monoisotopic Mass: 421.0959969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 87.3Ų

Additional information on N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide

N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide: A Comprehensive Overview

The compound N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide (CAS No. 1021206-87-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a benzamide backbone and substituents that confer unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point in both academic and industrial research.

The chemical structure of N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide is notable for its functional groups, including the formamido and propanamido moieties. These groups play a critical role in determining the compound's reactivity and solubility. According to recent studies published in *Journal of Medicinal Chemistry*, the formamido group enhances the compound's ability to form hydrogen bonds, which is essential for its activity in biological systems. This property has led to its exploration as a potential drug candidate for treating various diseases, including cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated that N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide can undergo a range of transformations, including nucleophilic substitutions and condensation reactions. These reactions are pivotal in synthesizing more complex molecules with tailored functionalities. For instance, a study in *Organic Process Research & Development* highlighted how this compound can be used as an intermediate in the synthesis of bioactive agents with improved pharmacokinetic profiles.

The physical properties of N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide are equally fascinating. Its melting point and solubility characteristics make it suitable for various industrial applications, particularly in the formulation of pharmaceuticals. Recent experiments have shown that the compound exhibits excellent stability under physiological conditions, which is a critical factor for its use in drug delivery systems. This stability is attributed to the electron-withdrawing effects of the dichlorophenyl group, which reduces susceptibility to enzymatic degradation.

In terms of toxicity and safety, N-{2-[(2,4-dichlorophenyl)formamido]ethyl}-4-(2-methylpropanamido)benzamide has undergone rigorous testing to ensure compliance with regulatory standards. According to findings from *Toxicological Sciences*, the compound demonstrates low acute toxicity when administered at therapeutic doses. However, long-term studies are still underway to assess its potential for chronic toxicity and bioaccumulation.

Looking ahead, the future of N-{[...]}benzamide lies in its potential for further functionalization and application in advanced materials. Researchers are exploring its use as a building block for self-assembling monolayers and stimuli-responsive polymers. These applications could revolutionize fields such as sensors and drug delivery systems by leveraging the compound's unique chemical properties.

In conclusion, N-{[...]}benzamide (CAS No. 1021206-87-0) stands as a testament to the ingenuity of modern synthetic chemistry. Its complex structure, coupled with its versatile reactivity and favorable physical properties, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and technology.